Cas no 78900-02-4 (Trichloro[3-(pentafluorophenyl)propyl]silane)

• Product Name: Trichloro[3-(pentafluorophenyl)propyl]silane
• CAS No: 78900-02-4
• MF: C₉H₆Cl₃F₅Si
• MW: 343.580458164215
• MDL: MFCD27977200
• CID: 553629
• PubChem ID: 253660236
• Update Time: 2025-11-02

Trichloro[3-(pentafluorophenyl)propyl]silane Chemical and Physical Properties

Names and Identifiers

• Benzene,1,2,3,4,5-pentafluoro-6-[3-(trichlorosilyl)propyl]-
• Trichloro[3-(pentafluorophenyl)propyl]silane
• dichloro-[pentafluoro(phenyl)-λ⁷-chloranyl]-propylsilane
• PENTAFLUOROPHENYL PROPYL TRICHLOROSILANE
• Trichloro-[3-(2,3,4,5,6-pentafluorophenyl)propyl]silane
• 3-(pentafluorophenyl)propyltrichlorosilane
• MFCD01074474
• PENTAFLUOROPHENYLPROPYLTRICHLOROSILANE
• 78900-02-4
• SCHEMBL523414
• T3030
• TRICHLORO[3-(2,3,4,5,6-PENTAFLUOROPHENYL)PROPYL]SILANE

• MDL： MFCD27977200
• Inchi： 1S/C9H6Cl3F5Si/c10-18(11,12)3-1-2-4-5(13)7(15)9(17)8(16)6(4)14/h1-3H2
• InChI Key： PGOAAUBOHVGLCX-UHFFFAOYSA-N
• SMILES： Cl[Si](CCCC1C(=C(C(=C(C=1F)F)F)F)F)(Cl)Cl

Computed Properties

• Exact Mass: 341.92200
• Monoisotopic Mass: 341.922451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0

Experimental Properties

• Density: 1.495
• Melting Point: 27-30°C
• Boiling Point: 99°C 0,75mm
• Flash Point: 96.8±25.9 °C
• Refractive Index: 1.462
• PSA: 0.00000
• LogP: 5.16570
• Vapor Pressure: 0.1±0.5 mmHg at 25°C

Trichloro[3-(pentafluorophenyl)propyl]silane Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：dangerous
• Hazard Statement： H290-H314
• Warning Statement： P234-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P390-P405-P406-P501
• Hazardous Material transportation number：UN 2987
• Hazard Category Code： 34
• Safety Instruction： S26; S36/37/39
• HazardClass：8
• PackingGroup：II
• TSCA：No
• Safety Term：26-36/37/39
• Risk Phrases：R34
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes
• Material Chemicals Electrical Materials

Additional information on Trichloro[3-(pentafluorophenyl)propyl]silane

Chemical Profile of Trichloro[3-(pentafluorophenyl)propyl]silane (CAS No. 78900-02-4)

Trichloro[3-(pentafluorophenyl)propyl]silane, identified by its Chemical Abstracts Service (CAS) number 78900-02-4, is a specialized organosilicon compound that has garnered significant attention in the field of synthetic chemistry and material science. This compound belongs to the class of silanes, which are versatile reagents known for their ability to participate in various organic transformations, particularly in cross-coupling reactions and surface modifications. The unique structure of Trichloro[3-(pentafluorophenyl)propyl]silane incorporates a pentafluorophenyl group, which imparts distinct electronic and steric properties, making it a valuable building block for the synthesis of advanced materials and pharmaceutical intermediates.

The molecular structure of Trichloro[3-(pentafluorophenyl)propyl]silane consists of a silicon atom bonded to three chlorine atoms and a propyl chain substituted with a pentafluorophenyl moiety. This arrangement not only enhances the reactivity of the silicon center but also provides a platform for further functionalization. The pentafluorophenyl group, characterized by its electron-withdrawing nature and bulky steric environment, significantly influences the compound's chemical behavior. Such features make it an attractive candidate for applications in polymer chemistry, where it can serve as a monomer or cross-linking agent to create materials with tailored properties.

In recent years, there has been growing interest in the use of organosilanes for the development of advanced functional materials. One notable area of research involves the incorporation of fluorinated aromatic groups into polymers to enhance thermal stability and chemical resistance. The presence of the pentafluorophenyl group in Trichloro[3-(pentafluorophenyl)propyl]silane contributes to these desirable characteristics, making it particularly useful in high-performance coatings and electronic materials. Furthermore, the silicon-chlorine bonds in this compound are susceptible to nucleophilic substitution reactions, allowing for controlled modification of its structure and enabling the synthesis of complex derivatives.

From a pharmaceutical perspective, organosilanes have been explored as intermediates in the synthesis of bioactive molecules. The reactivity of the silicon center in Trichloro[3-(pentafluorophenyl)propyl]silane allows for its conversion into various functional groups, such as amines or alcohols, which are common motifs in drug design. While direct applications as a therapeutic agent are not yet established, its role as a precursor in medicinal chemistry is promising. Researchers have leveraged its ability to undergo cross-coupling reactions to introduce fluorinated aromatic units into drug candidates, which can influence metabolic stability and binding affinity.

The synthesis of Trichloro[3-(pentafluorophenyl)propyl]silane typically involves the reaction between 3-bromopentafluorobenzene and chloropropylmagnesium bromide, followed by quenching with hydrochloric acid to yield the desired product. This synthetic route highlights the compound's reliance on modern organometallic chemistry techniques. The use of Grignard reagents underscores its compatibility with palladium-catalyzed cross-coupling reactions, which are pivotal in constructing complex organic molecules. Such methodologies have been instrumental in advancing synthetic strategies within pharmaceutical research.

Recent studies have also explored the potential applications of this compound in catalysis. The unique electronic properties conferred by the pentafluorophenyl group make it an interesting ligand for transition metal complexes. These complexes can serve as catalysts for various transformations, including hydrogenation and oxidation reactions, which are critical in industrial chemical processes. The ability to fine-tune reaction conditions using organosilanes like Trichloro[3-(pentafluorophenyl)propyl]silane offers chemists greater control over selectivity and yield, thereby improving efficiency.

Another emerging area involves the use of this silane in nanotechnology. Its ability to form stable self-assembled structures on surfaces has led to investigations into its potential as a modifier for nanomaterials. For instance, researchers have examined its efficacy in creating thin films with enhanced adhesion properties or as a precursor for conductive polymers. The integration of fluorinated aromatic groups into these films can improve their resistance to environmental degradation while maintaining structural integrity.

The environmental impact of using organosilanes such as Trichloro[3-(pentafluorophenyl)propyl]silane is also a subject of ongoing research. While silanes are generally considered stable under normal conditions, their degradation products must be carefully evaluated to ensure minimal ecological harm. Efforts are being made to develop greener synthetic routes that reduce waste and hazardous byproducts. Additionally, studies on biodegradability are crucial for assessing their long-term sustainability in industrial applications.

In conclusion, Trichloro[3-(pentafluorophenyl)propyl]silane (CAS No. 78900-02-4) represents a fascinating compound with diverse applications across multiple scientific disciplines. Its unique structural features enable its use as a versatile intermediate in organic synthesis, a modifier for advanced materials, and a potential catalyst ligand. As research continues to uncover new methodologies and applications, this organosilane is poised to play an increasingly significant role in both academic and industrial settings.